Cas no 445-83-0 (4-Fluoro-2-nitroanisole)

4-Fluoro-2-nitroanisole Properties

Names and Identifiers

• 4-Fluoro-1-methoxy-2-nitrobenzene
• 4-Fluoro-2-nitroanisole
• FT-0618462
• 4-fluoro-2-nitro-anisole
• 445-83-0
• Benzene, 4-fluoro-1-methoxy-2-nitro-
• DTXSID70340561
• AC-3808
• MFCD00013375
• AM61983
• EN300-111702
• CS-W017658
• SCHEMBL19075116
• J-515348
• DS-14286
• F0615
• 1-fluoro-3-nitro-4-methoxybenzene
• 4-fluoro-1-methoxy-2-nitro-benzene
• 4-Fluoro-1-methoxy-2-nitrobenzene #
• A7077
• SCHEMBL232059
• 4-Fluoro-2-nitroanisole, 98%
• AKOS015853573
• DTXCID90291642
• DB-024079
• +Expand

• MDL： MFCD00013375
• InChIKey： FWLPYISRFBKEKV-UHFFFAOYSA-N
• Inchi： 1S/C7H6FNO3/c1-12-7-3-2-5(8)4-6(7)9(10)11/h2-4H,1H3
• SMILES： COC1=C(C=C(C=C1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.033
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55A^2

Experimental Properties

• LogP: 2.26570
• PSA: 55.05000
• Refractive Index: 1.521
• Boiling Point: 272.4 °C at 760 mmHg
• Melting Point: 61.0 to 65.0 deg-C
• Flash Point: 118.5 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.321

4-Fluoro-2-nitroanisole Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-Fluoro-2-nitroanisole Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%